Cas no 114177-14-9 (Milbemycin A3 oxime)

• Product Name: Milbemycin A3 oxime
• CAS No: 114177-14-9
• MF: C₃₁H₄₃NO₇
• MW: 541.675629854202
• CID: 1004676
• PubChem ID: 91617476
• Update Time: 2025-06-08

Milbemycin A3 oxime Chemical and Physical Properties

Names and Identifiers

• Milbemycin B, 5-demethoxy-28-deoxy-6,28-epoxy-5-(hydroxyimino)-25-methyl-, (6R,25R)-
• 5-ketomilbemycin A3 5-oxime
• Milbemycin A3 Oxime
• 5-OxoMilbeMycin A3 oxiMe
• Milbemycin A3 5-oxime
• 053YPP1I9C
• PD163683
• (6R,25R)-5-Demethoxy-28-deoxy-6,28-epoxy-5-(hydroxyimino)-25-methylmilbemycin B
• Q27236067
• 114177-14-9
• (1R,4S,5'S,6R,6'R,8R,10E,13R,14E,16E,20R,24S)-24-hydroxy-21-hydroxyimino-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• PD069340
• UNII-053YPP1I9C
• Milbemycin A3 oxime

• Inchi： 1S/C31H43NO7/c1-18-7-6-8-23-17-36-28-27(32-35)21(4)14-26(31(23,28)34)29(33)37-25-15-24(10-9-19(2)13-18)39-30(16-25)12-11-20(3)22(5)38-30/h6-9,14,18,20,22,24-26,28,34-35H,10-13,15-17H2,1-5H3/b7-6+,19-9+,23-8+,32-27?/t18-,20-,22+,24+,25-,26-,28+,30-,31+/m0/s1
• InChI Key： VDBGCWFGLMXRIK-FJZHFHHPSA-N
• SMILES： O1[C@@H]2CC=C(C)C[C@@H](C)C=CC=C3CO[C@@H]4C(C(C)=C[C@@H](C(=O)O[C@@H](C2)C[C@@]21CC[C@H](C)[C@@H](C)O2)[C@@]43O)=NO |c:3,11,t:9|

Computed Properties

• Exact Mass: 541.30395271g/mol
• Monoisotopic Mass: 541.30395271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 751.3±60.0 °C at 760 mmHg
• Flash Point: 408.2±32.9 °C
• Vapor Pressure: 0.0±5.7 mmHg at 25°C

Milbemycin A3 oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)